1-[3-(2,6-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

• IUPAC Name: 1-[3-(2,6-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• InChI: InChI=1S/C13H15Cl2N/c1-16-8-12-5-13(6-12,7-12)11-9(14)3-2-4-10(11)15/h2-4,16H,5-8H2,1H3
• InChI Key: SXCCPGYCHPCGJY-UHFFFAOYSA-N
• Canonical SMILES: CNCC12CC(C1)(C2)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C13H15Cl2N
• Molecular Weight: 256.17 g/mol

Description

The compound “1-[3-(2,6-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine” is a chemical compound with the molecular formula C13H15Cl2N. It is an isomer and its structure includes a bicyclo[1.1.1]pentane (BCP) moiety.

Synthesis Analysis

The synthesis of such compounds often involves the use of bicyclo[1.1.1]pentanes. Bicyclo[1.1.1]pentanes have been demonstrated to be bioisosteres of the phenyl ring. A practical general reaction that gives bicyclo[1.1.1]pentanes on mg- to kg-quantities using just light has been reported. This approach has been used to prepare over 300 functionalized bicyclo[1.1.1]pentanes on a (multi)gram scale.

Molecular Structure Analysis

The molecular structure of this compound includes a bicyclo[1.1.1]pentane (BCP) moiety. BCPs are structurally unique compounds that exhibit diverse chemistry. They are highly strained, allowing them to participate in a range of strain-releasing reactions.

Chemical Reactions Analysis

Bicyclo[1.1.1]pentanes can participate in a range of strain-releasing reactions. For example, they can react with phosphine boranes to deliver cyclobutyl phosphine boranes. The chemistry and applications of bicyclo[1.1.0]- and 1-azabicyclo[1.1.0]butanes remain underexplored.

Future Directions

There has been a resurgent interest in the chemistry of bicyclo[1.1.1]pentanes driven by the pharmaceutical industry’s increasing desire for new methods to access cyclobutanes and azetidines. This work should ease the transition of bicyclo[1.1.1]pentane-containing bioactive compounds to clinical candidates, and subsequently to drugs.